Cas no 313526-02-2 (3-(1-benzofuran-2-yl)-7-hydroxy-8-methyl-4H-chromen-4-one)

• Product name: 3-(1-benzofuran-2-yl)-7-hydroxy-8-methyl-4H-chromen-4-one
• CAS No: 313526-02-2
• MF: C₁₈H₁₂O₄
• MW: 292.285485267639
• CID: 6490279
• PubChem ID: 5734231

3-(1-benzofuran-2-yl)-7-hydroxy-8-methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzofuran-2-yl)-7-hydroxy-8-methyl-4H-chromen-4-one
• 3-(benzofuran-2-yl)-7-hydroxy-8-methyl-4H-chromen-4-one
• 4H-1-Benzopyran-4-one, 3-(2-benzofuranyl)-7-hydroxy-8-methyl-

• Inchi： 1S/C18H12O4/c1-10-14(19)7-6-12-17(20)13(9-21-18(10)12)16-8-11-4-2-3-5-15(11)22-16/h2-9,19H,1H3
• InChI Key： IMKPUBLPFUGNQQ-UHFFFAOYSA-N
• SMILES： C1OC2=C(C)C(O)=CC=C2C(=O)C=1C1=CC2=CC=CC=C2O1

Computed Properties

• Exact Mass: 292.07355886g/mol
• Monoisotopic Mass: 292.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.7Ų
• XLogP3: 3.6

Experimental Properties

• Density: 1.385±0.06 g/cm3(Predicted)
• Boiling Point: 520.3±50.0 °C(Predicted)
• pka: 7.27±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones